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Compound of Interest

Compound Name: c-Myc inhibitor 4

Cat. No.: B15498122 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and step-by-step procedures for the safe disposal of

c-Myc inhibitors, with a focus on a compound identified as "c-Myc inhibitor 4" and the widely

used inhibitor, 10058-F4, as a representative example.

Disclaimer: The following procedures are intended as a general guide. Always consult the

specific Safety Data Sheet (SDS) for the exact inhibitor you are using and adhere to your

institution's environmental health and safety (EHS) guidelines and local regulations. The

information for "c-Myc inhibitor 4" is based on general laboratory chemical safety principles

due to the absence of a publicly available SDS.

Identifying "c-Myc inhibitor 4"
A compound marketed as "c-Myc inhibitor 4" is available from some chemical suppliers. This

potent, orally bioavailable c-MYC-reducing compound is identified by the CAS Number:

2763366-92-1. While a specific chemical name is not readily available in public resources, it is

crucial to use this CAS number when seeking disposal guidance from your EHS office.

Due to the lack of a specific Safety Data Sheet for "c-Myc inhibitor 4," the following disposal

procedures are based on best practices for handling research-grade chemicals of unknown

toxicity.
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General Disposal Procedures for c-Myc Inhibitor 4
(CAS 2763366-92-1)
Step 1: Personal Protective Equipment (PPE) Before handling the inhibitor, ensure you are

wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (nitrile or neoprene)

A lab coat

Step 2: Waste Segregation

Solid Waste: Unused or expired solid c-Myc inhibitor 4 should be collected in a clearly

labeled, sealed container designated for chemical waste. Do not mix with other waste

streams.

Solutions: Solutions containing c-Myc inhibitor 4 should be collected in a labeled, sealed,

and leak-proof container. The container should be compatible with the solvent used. Clearly

label the container with the full chemical name (if known), CAS number, concentration, and

the solvent.

Contaminated Materials: All materials that have come into contact with the inhibitor, such as

pipette tips, weighing paper, and contaminated gloves, should be disposed of as hazardous

chemical waste. Place these items in a designated, sealed waste bag or container.

Step 3: Waste Storage Store the sealed waste containers in a designated hazardous waste

accumulation area within the laboratory. This area should be secure, well-ventilated, and away

from incompatible chemicals.

Step 4: Waste Pickup and Disposal Contact your institution's EHS office to arrange for the

pickup and disposal of the chemical waste. Provide them with all the necessary information,

including the CAS number.
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Disposal Procedures for the c-Myc Inhibitor 10058-
F4 (CAS 403811-55-2)
The c-Myc inhibitor 10058-F4 is a more well-characterized compound with available safety

data. The following procedures are based on its known hazard profile.

Key Safety and Hazard Information for 10058-F4
Property Information

Chemical Name
5-[(4-Ethylphenyl)methylene]-2-thioxo-4-

thiazolidinone

CAS Number 403811-55-2

GHS Hazard Statements
H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

GHS Pictograms GHS07 (Exclamation Mark)

Signal Word Warning

Source: Cayman Chemical Safety Data Sheet (2025-07-07)[1]

Step-by-Step Disposal Protocol for 10058-F4
Step 1: Personal Protective Equipment (PPE) Wear the same PPE as recommended for "c-
Myc inhibitor 4": safety glasses, chemical-resistant gloves, and a lab coat.

Step 2: Decontamination If any spills occur, decontaminate the area with a suitable laboratory

detergent and water. Collect all cleanup materials as hazardous waste.

Step 3: Waste Collection

Solid 10058-F4: Collect in a labeled, sealed container for chemical waste.

Solutions of 10058-F4: Collect in a labeled, sealed, and appropriate solvent-resistant

container. Indicate the full chemical name, CAS number, concentration, and solvent.
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Contaminated Labware: Dispose of all contaminated items as hazardous chemical waste in

a designated container.

Step 4: Final Disposal Follow your institution's procedures for the disposal of non-hazardous or

hazardous chemical waste, as determined by your EHS office. Given its classification as a skin

sensitizer and eye irritant, it will likely be managed as hazardous waste.

Experimental Protocols and Signaling Pathways
While this document focuses on disposal, understanding the context in which these inhibitors

are used is crucial for overall laboratory safety. c-Myc inhibitors are instrumental in studying the

c-Myc signaling pathway, which is a central regulator of cell proliferation, growth, and

apoptosis. Dysregulation of this pathway is a hallmark of many cancers.

Below is a simplified representation of the c-Myc signaling pathway and a general workflow for

its study using inhibitors.
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Caption: Simplified c-Myc signaling pathway and the point of intervention for inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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